Cas no 1266238-75-8 ((S)-4-Benzyl-3-(fluoromethyl)morpholine)

(S)-4-Benzyl-3-(fluoromethyl)morpholine structure
1266238-75-8 structure
Product Name:(S)-4-Benzyl-3-(fluoromethyl)morpholine
CAS No:1266238-75-8
MF:C12H16FNO
MW:209.25994682312
CID:1023876
PubChem ID:68197933
Update Time:2025-04-20

(S)-4-Benzyl-3-(fluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • (S)-4-Benzyl-3-(fluoromethyl)morpholine
    • (3S)-4-Benzyl-3-(fluoromethyl)morpholine
    • (S)-4-benzyl-3-fluoromethyl-morpholine
    • AK102245
    • ANW-62306
    • CTK8B9282
    • KB-211543
    • DTXSID40738133
    • Morpholine, 3-(fluoroMethyl)-4-(phenylMethyl)-, (3S)-
    • 1266238-75-8
    • (R)-4-Benzyl-3-(fluoromethyl)morpholine
    • SCHEMBL12018715
    • DB-336354
    • (3S)-3-(FLUOROMETHYL)-4-(PHENYLMETHYL)MORPHOLINE
    • AKOS016003996
    • MDL: MFCD20489337
    • Inchi: 1S/C12H16FNO/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m1/s1
    • InChI Key: JFVOPAWVBJMTAO-GFCCVEGCSA-N
    • SMILES: FC[C@@H]1COCCN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.121592296g/mol
  • Monoisotopic Mass: 209.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 290.2±25.0 ºC (760 Torr),
  • Flash Point: 129.3±23.2 ºC,
  • Solubility: Slightly soluble (7.1 g/l) (25 º C),

(S)-4-Benzyl-3-(fluoromethyl)morpholine Pricemore >>

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